N-cyclopropyl-1-(3,4-difluorobenzoyl)azetidine-3-carboxamide
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Overview
Description
“N-cyclopropyl-1-(3,4-difluorobenzoyl)azetidine-3-carboxamide” is a chemical compound that belongs to the class of azetidines . Azetidines are organic compounds containing a saturated, four-membered heterocyclic ring with one nitrogen atom and three carbon atoms .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of an azetidine ring, a cyclopropyl group attached to the nitrogen atom of the ring, and a 3,4-difluorobenzoyl group and a carboxamide group attached to the first and third carbon atoms of the ring, respectively .Scientific Research Applications
Antibacterial Properties
1,3,4-Oxadiazole derivatives, including F6125-3543, have demonstrated antibacterial activity. These compounds can inhibit the growth of various bacterial strains, making them potential candidates for novel antibiotics .
Antiviral Effects
F6125-3543 and related oxadiazole derivatives exhibit antiviral properties. They may interfere with viral replication or entry, providing a basis for antiviral drug development .
Blood Pressure Regulation
Certain 1,3,4-oxadiazole compounds, including F6125-3543, have been investigated for their blood pressure-lowering effects. These molecules may act as vasodilators or modulate vascular tone .
Antifungal Activity
F6125-3543 derivatives have shown promise as antifungal agents. They could be useful in treating fungal infections in both humans and plants .
Antineoplastic and Anticancer Potential
Oxadiazole-based compounds, including F6125-3543, exhibit antineoplastic and anticancer properties. They may interfere with cancer cell growth, proliferation, or metastasis .
Antioxidant, Anti-Inflammatory, and Analgesic Effects
F6125-3543 derivatives may possess antioxidant properties, reduce inflammation, and alleviate pain. These multifaceted effects make them interesting candidates for therapeutic interventions .
In addition to the above, oxadiazole-based compounds can also serve as plant protection agents due to their herbicidal, insecticidal, and fungicidal activity . As research continues, these molecules may find applications in both medicine and agriculture.
Mechanism of Action
Future Directions
properties
IUPAC Name |
N-cyclopropyl-1-(3,4-difluorobenzoyl)azetidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14F2N2O2/c15-11-4-1-8(5-12(11)16)14(20)18-6-9(7-18)13(19)17-10-2-3-10/h1,4-5,9-10H,2-3,6-7H2,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GTGFCUZDGULLNG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1NC(=O)C2CN(C2)C(=O)C3=CC(=C(C=C3)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14F2N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-cyclopropyl-1-(3,4-difluorobenzoyl)azetidine-3-carboxamide |
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